N-(2,5-dichlorophenyl)-2-(4-phenyl-1-piperazinyl)acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H19Cl2N3O/c19-14-6-7-16(20)17(12-14)21-18(24)13-22-8-10-23(11-9-22)15-4-2-1-3-5-15/h1-7,12H,8-11,13H2,(H,21,24)
• InChI Key: YFSZAXOLVCSFFV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=C(C=CC(=C2)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C18H19Cl2N3O
• DSSTOX Substance ID: DTXSID801215193
• Molecular Weight: 364.3 g/mol
• CAS RN: 329779-36-4

Description

The chemical compound N-(2,5-dichlorophenyl)-2-(4-phenyl-1-piperazinyl)acetamide belongs to a class of organic molecules characterized by the presence of both a piperazine ring and an acetamide group linked to a dichlorophenyl moiety. These types of compounds have garnered interest due to their diverse pharmacological properties, including anxiolytic and antipsychotic activities, without the side effects typically associated with benzodiazepines (Rezvani et al., 2007).

Synthesis Analysis

Synthesis of compounds similar to N-(2,5-dichlorophenyl)-2-(4-phenyl-1-piperazinyl)acetamide often involves the chloroacetylation of aromatic amines followed by reaction with phenylpiperazine derivatives. Verma et al. (2017) describe the synthesis of related compounds by initially chloroacetylating 2-amino-5-chlorobenzophenone, which is subsequently reacted with substituted phenylpiperazine to obtain the target molecules (Verma et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds in this category often features distinct geometric arrangements due to the presence of dichlorophenyl and phenylpiperazine groups. These structural characteristics are crucial for the compounds' interaction with biological targets, such as the GABAA receptor, as explored in molecular docking studies (Verma et al., 2017).

Chemical Reactions and Properties

Compounds like N-(2,5-dichlorophenyl)-2-(4-phenyl-1-piperazinyl)acetamide can undergo various chemical reactions characteristic of acetamides and piperazines, including nucleophilic substitution and reactions with electrophiles at the piperazine nitrogen atoms. These reactions can be utilized to further modify the compound or to explore its chemical properties.

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are influenced by their molecular structure. These properties are important for determining the compound's suitability for pharmaceutical formulations and its behavior in biological systems.

Chemical Properties Analysis

Chemically, these compounds exhibit a range of activities, including interaction with central nervous system receptors, which can be attributed to their structural features. The dichlorophenyl and phenylpiperazine components play significant roles in the compounds' pharmacological effects, as indicated by their binding affinity and activity at various receptor sites (Rezvani et al., 2007).